Cas no 1804134-67-5 (3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one
• CAS No: 1804134-67-5
• MF: C₁₀H₁₀BrNO₃S
• MW: 304.160300731659
• CID: 4973132
• Update Time: 2025-05-21

3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one

• Inchi： 1S/C10H10BrNO3S/c1-16-10-6-7(12(14)15)2-3-8(10)9(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： UZQWPVCBTBMHDC-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1SC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 88.2

Additional information on 3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one

3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one: A Comprehensive Overview

The compound 3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one, also known by its CAS number 1804134-67-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one consists of a propanone backbone with a bromine atom at the third position. The phenyl ring attached to the propanone group is substituted with a methylthio group at the 2-position and a nitro group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents. The presence of the nitro group and methylthio group on the phenyl ring has been shown to influence the compound's reactivity and selectivity in various biochemical pathways. These findings underscore the importance of understanding the molecular interactions of 3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one in designing novel therapeutic agents.

In terms of synthesis, several methods have been reported for the preparation of this compound. One common approach involves the bromination of a suitable precursor followed by nucleophilic substitution reactions to introduce the methylthio and nitro groups on the phenyl ring. The optimization of reaction conditions, such as temperature, solvent, and catalysts, has been critical in achieving high yields and purity levels. Recent advancements in catalytic systems have further enhanced the efficiency of these synthetic routes, making them more environmentally friendly and cost-effective.

The physical properties of 3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one are also worth noting. Its melting point, boiling point, and solubility characteristics are influenced by its molecular weight and functional groups. These properties are essential for determining its stability under various storage conditions and its suitability for different industrial applications.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes that can break down this compound into less harmful byproducts. These studies are vital for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-Bromo-1-(2-(methylthio)-4-nitrophenyl)propan-1-one (CAS No: 1804134-67-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in modern chemistry and pharmacology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial settings.